2-Hydroxyphenyltriphenylphosphonium bromide

• CAS No.: 844468-42-4
• Molecular Formula: C24H20BrOP
• Molecular Weight: 435.3 g/mol
• IUPAC Name: (2-hydroxyphenyl)-triphenylphosphanium;bromide
• InChI: InChI=1S/C24H19OP.BrH/c25-23-18-10-11-19-24(23)26(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22;/h1-19H;1H
• InChI Key: NWJMQANXYYUHKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4O.[Br-]

Description

2-Hydroxyphenyltriphenylphosphonium bromide is a useful research compound. Its molecular formula is C24H20BrOP and its molecular weight is 435.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.4 g (0.060 mol) of 2-bromophenol, 17.3 g (0.066 mol) of triphenyl phosphine, 0.65 g (5 mmol) of nickel chloride, and 40 ml of ethylene glycol were put into a separable flask (volume, 200 ml) equipped with a condenser and a stirrer, and reacted with stirring under heat at 160° C. The reaction liquid was cooled, 40 ml of pure water was dropwise added thereto, and the deposited crystal was washed with toluene, taken out through filtration, and dried to obtain triphenyl(2-hydroxyphenyl)phosphonium bromide.